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Compound of Interest |

Compound Name: Chlorine
CAS No.: 7782-50-5
Cat. No.: B1223078
- 7

)
Operational Hazard Assessment

Before initiating any disposal procedure, the immediate atmospheric hazards must be
guantified. Chlorine is not merely an irritant; it is a potent oxidizer that creates immediate
respiratory paralysis at high concentrations.

Critical Safety Thresholds

L Physiological
Parameter Limit
Consequence

| OSHA PEL (Ceiling) | 1 ppm (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""
class="inline ng-star-inserted">

) | Maximum allowable limit at any moment. | | NIOSH REL (Ceiling) | 0.5 ppm | Recommended
exposure limit (15-min).[1] | | IDLH | 10 ppm | Immediate Danger to Life and Health.[2]
Respiratory failure imminent. | | Odor Threshold | 0.3 - 3.5 ppm | Warning: Odor fatigue occurs
rapidly. Do not rely on smell. |

Core Directive: All disposal operations involving gas cylinders or concentrated solutions must
be performed within a functioning fume hood with a face velocity of >100 fpm.
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Chemical Neutralization Principles

Effective disposal relies on chemically converting toxic

into benign salts. We utilize two primary pathways: Alkaline Hydrolysis (for gas scrubbing) and
Reductive Dechlorination (for liquid spills/residuals).

Pathway A: Alkaline Hydrolysis (The Scrubber Method)

This is the standard for neutralizing chlorine gas streams.
¢ Reagent: Sodium Hydroxide (

), 10-15% solution.

o Reaction Logic: We utilize cold, dilute NaOH.

[3]

o Causality: We avoid hot or highly concentrated NaOH to prevent the formation of Sodium
Chlorate (

), which is a shock-sensitive oxidizer when dry. The reaction produces Sodium Hypochlorite
(Bleach), which is stable in solution but must be treated as hazardous waste.

Pathway B: Reductive Dechlorination (The Spill Method)

Used for liquid bleach waste or small-scale equipment decontamination.
e Reagent: Sodium Thiosulfate (

).[415]6]

» Reaction Logic:

[4]

o Causality: Thiosulfate acts as a reducing agent, stripping oxygen from the hypochlorite. Note
that this reaction generates acid (

and
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), necessitating a final pH adjustment before disposal.

Experimental Workflow: Gas Scrubber Setup

For purging regulators, manifolds, or small lecture bottles, a multi-stage scrubber is required.

The "Suck-Back" Hazard: Chlorine gas is highly soluble in NaOH. As it dissolves, it creates a
rapid vacuum in the line, capable of pulling caustic solution back into the regulator or cylinder. A
trap is non-negotiable.

Chlorine Source CI2 Gas Empty Trap Flask Gas Scrubber 1 Residual CI2 Scrubber 2 Clean Air Fume Hood
(Cylinder/Manifold) (Anti-Suckback) (15% NaOH) (15% NaOH / Indicator) Exhaust

Click to download full resolution via product page

Figure 1: Multi-stage scrubbing train. The empty trap prevents caustic backflow into the gas
source.

Protocol A: Active Gas Neutralization

Scope: Purging gas lines or disposing of small residual amounts in lecture bottles. Pre-
requisites: Fume hood, Neoprene/PVC gloves, Face shield, Apron.

e Prepare Scrubber Solution:

o Dissolve 150g NaOH pellets in 1L of water (exothermic; add pellets slowly to water). Cool
to room temperature.

o Stoichiometry Check: 1 mole of

(719g) requires 2 moles of NaOH (80g). Always use a 2-fold molar excess of NaOH to
ensure complete absorption and maintain high pH.

o Assemble Apparatus (See Fig 1):
o Connect the gas outlet to an empty filtering flask (Trap).

o Connect the Trap outlet to a fritted gas dispersion tube submerged in Scrubber 1 (NaOH).
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o Connect Scrubber 1 outlet to Scrubber 2 (Backup NaOH).

e Initiate Flow:
o Open the control valve slowly.

o Visual Check: Bubbles should pass through the frit. If bubbles disappear immediately upon
exiting the frit, absorption is 100%. If bubbles reach the surface, slow the flow.

o Completion & Verification:
o Once flow ceases, allow the system to sit for 10 minutes.

o Starch-lodide Test: Wet a starch-iodide paper and hold it at the exhaust of Scrubber 2.
Blue/Black color indicates chlorine breakthrough (process failed/saturated). No color
change indicates success.

e Disposal:

o The scrubber solution now contains Sodium Hypochlorite (Bleach). Label as "Hazardous
Waste: Basic Hypochlorite Solution" and request pickup. Do not acidify this waste, as it will
regenerate chlorine gas.

Protocol B: Liquid Waste (Bleach) Deactivation

Scope: Neutralizing hypochlorite solutions generated from Protocol A or cleaning procedures.

Quantify: Determine the volume and approximate concentration of the hypochlorite waste.

Prepare Reductant: Make a 10% Sodium Thiosulfate solution.

Titration/Addition:

o Slowly add Thiosulfate to the waste while stirring.

o Exotherm Warning: This reaction generates heat. Monitor temperature.

Endpoint Verification:
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o Test with starch-iodide paper. The paper should remain white.

e pH Adjustment:
o The solution will likely be acidic (see Section 2).
o Neutralize to pH 7-9 using Sodium Carbonate (
) or dilute NaOH.
» Final Disposal:

o Check local regulations.[7] In many jurisdictions, neutral, dechlorinated salt water can be
drain-disposed with copious water. If in doubt, label as "Non-Hazardous Salt Waste" for
EHS pickup.

Emergency Response Procedures
Scenario: Cylinder Leak or Regulator Failure
» Immediate Action: Stop breathing. Evacuate the room immediately. Close the door.

« Notification: Activate the building fire alarm/chemical spill alarm. Call EHS/Emergency
Services.

e Containment (If trained & equipped with SCBA only):

o Check for leaks using ammonia vapor (squeeze bottle of dilute ammonium hydroxide). A
white cloud (Ammonium Chloride) indicates the leak source.

o Cylinder Coffin: If the cylinder cannot be shut off, it must be placed in a commercially
available recovery vessel (e.g., Chlorine Institute Kit A or B) by a HazMat team.

o Never spray water on a chlorine leak.[8] Water reacts with

to form hydrochloric acid, corroding the cylinder further and expanding the leak.
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¢ Occupational Safety and Health Administration (OSHA).Chlorine - Occupational Safety and
Health Standards (1910.1000 Table Z-1). [Link]

« National Research Council (NRC).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards.[9] National Academies Press.[9] [Link]

¢ Centers for Disease Control and Prevention (CDC) - NIOSH.Chlorine: IDLH Documentation.
[Link]

« Eurofins.Dechlorination of Drinking Water Samples (EPA Methods). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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